Cas no 16609-38-4 ( )

• Product Name: &nbsp
• CAS No: 16609-38-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 904913
• PubChem ID: 429411
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,5,8-hexahydro-4a,8a-[2]azapropano-naphthalene-9,11-dione
• 1,2,3,4,5,8-Hexahydro-4a,8a-[2]azapropano-naphthalin-9,11-dion
• 11,13-Dioxo-12-aza< 4.4.3> propell-3-en
• AC1L8NEG
• RCL T189367
• DTXSID80330433
• NSC254936
• 16609-38-4
• AKOS024329774
• NSC-254936
• &nbsp;

• Inchi： 1S/C12H15NO2/c14-9-11-5-1-2-6-12(11,10(15)13-9)8-4-3-7-11/h1-2H,3-8H2,(H,13,14,15)
• InChI Key： GQWDTBUFUCDDTJ-UHFFFAOYSA-N
• SMILES： O=C1C23CC=CCC2(C(N1)=O)CCCC3

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 406.3°C at 760 mmHg
• Flash Point: 177.5°C
• Refractive Index: 1.578
• PSA: 46.17
• LogP: 1.86840